Se-(Methyl)selenocysteine hydrochloride
Se-(Methyl)selenocysteine hydrochloride
Se-Methylselenocysteine is a selenium-containing amino acid that has been found in Allium and has antioxidative and anticancer augmenting activities. Se-Methylselenocysteine (0.01-10 µM) prevents tert-butyl hydroperoxide-induced increases in malondialdehyde (MDA) levels and glutathione reductase and glutathione peroxidase (GPX) activity, as well as decreases in glutathione (GSH) levels, in HepG2 cells. It has an additive effect on irinotecan-induced tumor growth reduction in a FaDu mouse xenograft model when administered at a dose of 5 µg/animal per day.
Brand Name:
Vulcanchem
CAS No.:
863394-07-4
VCID:
VC21287434
InChI:
InChI=1S/C4H9NO2Se.ClH/c1-8-2-3(5)4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H/t3-;/m0./s1
SMILES:
C[Se]CC(C(=O)O)N.Cl
Molecular Formula:
C4H10ClNO2Se
Molecular Weight:
218.55 g/mol
Se-(Methyl)selenocysteine hydrochloride
CAS No.: 863394-07-4
Cat. No.: VC21287434
Molecular Formula: C4H10ClNO2Se
Molecular Weight: 218.55 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Se-Methylselenocysteine is a selenium-containing amino acid that has been found in Allium and has antioxidative and anticancer augmenting activities. Se-Methylselenocysteine (0.01-10 µM) prevents tert-butyl hydroperoxide-induced increases in malondialdehyde (MDA) levels and glutathione reductase and glutathione peroxidase (GPX) activity, as well as decreases in glutathione (GSH) levels, in HepG2 cells. It has an additive effect on irinotecan-induced tumor growth reduction in a FaDu mouse xenograft model when administered at a dose of 5 µg/animal per day. |
|---|---|
| CAS No. | 863394-07-4 |
| Molecular Formula | C4H10ClNO2Se |
| Molecular Weight | 218.55 g/mol |
| IUPAC Name | (2R)-2-amino-3-methylselanylpropanoic acid;hydrochloride |
| Standard InChI | InChI=1S/C4H9NO2Se.ClH/c1-8-2-3(5)4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H/t3-;/m0./s1 |
| Standard InChI Key | JMPVTFHGWJDSDV-DFWYDOINSA-N |
| Isomeric SMILES | C[Se]C[C@@H](C(=O)O)N.Cl |
| SMILES | C[Se]CC(C(=O)O)N.Cl |
| Canonical SMILES | C[Se]CC(C(=O)O)N.Cl |
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